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Compound of Interest

Compound Name: 3-Amino-1,2-propanediol

Cat. No.: B146019

An In-depth Technical Guide to 3-Amino-1,2-propanediol

Introduction

3-Amino-1,2-propanediol (APD), also known as isoserinol or 1-aminoglycerol, is a versatile
and highly functional organic compound.[1][2] Its structure, containing both primary amine and
vicinal diol functionalities, makes it a valuable chiral building block and intermediate in the fine
chemical and pharmaceutical industries.[1][3][4] This technical guide provides a comprehensive
overview of its chemical and physical properties, synthesis protocols, applications in research
and drug development, and safety information. The primary application of APD lies in its role as
a critical intermediate for the synthesis of non-ionic X-ray contrast agents, such as iohexol and
iopamidol.[1][5][6] It is also utilized in the preparation of lipid-like molecules (lipidoids) for RNA
interference (RNAI) therapeutics, cationic polymers for gene delivery, and as a core scaffold for
novel antiviral agents.[3][5][7]

Chemical and Physical Properties

The fundamental properties of 3-Amino-1,2-propanediol are summarized below. Itis a
hygroscopic, viscous liquid or solid, highly soluble in water.[3][8][9][10][11]

Identifiers and Chemical Structure
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Identifier Value

CAS Number 616-30-8[2][3][12]

IUPAC Name 3-aminopropane-1,2-diol[2]
Synonyms Isoserinol, 1-Aminoglycerol, 2,3-

Dihydroxypropylamine[2][13][14]

Molecular Formula

CsHsNO2[2][12][13]

Molecular Weight 91.11 g/mol [2][12][13]
SMILES C(C(CO)O)N[2]
InChlKey KQIGMPWTAHJUMN-UHFFFAQYSA-N[2][15]

hvsicochemical

Property Value
Clear, colorless to pale yellow viscous liquid or
Appearance . .
white solid.[3][13]
Melting Point 55-57 °C[3][9][10]
Boiling Point 264-265 °C at 739 mmHg[3][9][10][15]
Density 1.175 g/mL at 25 °C[3][9][10][15]
Flash Point 113 °C (closed cup)[9] / 155 °C[11][13]

Water Solubility

>1000 g/L (Soluble)[3][5][9]

Refractive Index (n20/D)

1.492[3][10][15]

pH

11 (100 g/L in H20 at 20 °C)[9][10]

Vapor Pressure

<1 hPa at 20 °C[9][10]

Typical Specifications
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Parameter Specification
Assay (by Titration) ~99% (W/w)[13]
Assay (GC) >98.0%

Water Content ~0.1%[13]

Optical Rotation Racemic mixture[13]

Synthesis and Manufacturing

The most common industrial synthesis of 3-Amino-1,2-propanediol involves the ammonolysis
of a glycerol derivative.[1] A widely adopted method utilizes the reaction of 3-chloro-1,2-
propanediol (CPD) with aqueous ammonia under controlled temperature and pressure.[1][13]
An alternative route involves the reaction of glycidol or epichlorohydrin with ammonia.[8][16]

The general workflow for the synthesis via ammonolysis of 3-chloro-1,2-propanediol is depicted

below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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